Cas no 1249093-83-1 (2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide)

• Product Name: 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide
• CAS No: 1249093-83-1
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 6156665
• PubChem ID: 61923019
• Update Time: 2025-05-21

2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide
• AKOS011196945
• EN300-1139741
• 1249093-83-1

• Inchi： 1S/C10H17N5O/c1-6-12-7(2)15(14-6)5-9(10(11)16)13-8-3-4-8/h8-9,13H,3-5H2,1-2H3,(H2,11,16)
• InChI Key： FIEDCZAAMGDBIS-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C(C)=NC(C)=N1)NC1CC1)N

Computed Properties

• Exact Mass: 223.14331018g/mol
• Monoisotopic Mass: 223.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide

Comprehensive Overview of 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide (CAS No. 1249093-83-1)

2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide, identified by its CAS number 1249093-83-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropylamino group and a dimethyl-1H-1,2,4-triazol-1-yl moiety, which contribute to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery and precision medicine.

The growing demand for small-molecule therapeutics and agrochemical intermediates has placed compounds like 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide at the forefront of innovation. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent publications highlight its relevance in addressing drug-resistant pathogens and crop protection, two critical challenges in global health and food security. The compound's propanamide backbone further enhances its metabolic stability, a key consideration in modern drug design.

From a synthetic chemistry perspective, the preparation of CAS 1249093-83-1 involves sophisticated multi-step organic synthesis with careful control of stereochemistry. The 1,2,4-triazole ring system, a privileged scaffold in medicinal chemistry, contributes to the compound's potential as a hydrogen bond acceptor and metal chelator. These properties make it valuable for developing selective bioactive molecules, particularly in oncology and neurology research where heterocyclic compounds show promise.

The physicochemical properties of 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide have been extensively studied to understand its drug-likeness and bioavailability. With increasing interest in computational chemistry and AI-assisted drug discovery, this compound serves as an excellent case study for molecular docking simulations and quantitative structure-property relationship (QSPR) modeling. Its balanced lipophilicity profile (predicted LogP ~1.5-2.0) suggests favorable membrane permeability while maintaining sufficient aqueous solubility.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for CAS 1249093-83-1 that minimize hazardous byproducts. The compound's cyclopropyl group presents interesting challenges and opportunities for stereoselective synthesis, a trending topic in organic methodology development. Recent advances in flow chemistry and catalytic asymmetric synthesis could potentially improve the efficiency of producing this valuable intermediate.

Analytical characterization of 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability under various pH conditions and thermal stress has become a research focus, especially for formulators developing solid dosage forms or agricultural formulations. These studies contribute valuable data to the growing field of pharmaceutical material science.

From a commercial perspective, CAS 1249093-83-1 represents an important building block in the fine chemicals market. Its potential applications span multiple sectors including biopharmaceuticals, veterinary medicine, and plant health. The compound's patent landscape and regulatory status are subjects of ongoing analysis, particularly in jurisdictions with stringent chemical registration requirements like REACH in Europe.

Future research directions for 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide may explore its potential as a proteolysis targeting chimera (PROTAC) component or its utility in bioconjugation chemistry. The compound's versatility makes it a candidate for combinatorial chemistry libraries and high-throughput screening campaigns. As the scientific community continues to investigate its mechanism of action, we anticipate new discoveries about its pharmacophore features and target selectivity.

Environmental fate studies of CAS 1249093-83-1 are becoming increasingly important, particularly regarding its biodegradation pathways and ecotoxicological profile. These investigations align with global concerns about sustainable chemistry and the development of benign-by-design compounds. Researchers are employing advanced computational toxicology models to predict the compound's environmental impact.

In conclusion, 2-(cyclopropylamino)-3-(dimethyl-1H-1,2,4-triazol-1-yl)propanamide (CAS No. 1249093-83-1) represents a fascinating case study at the intersection of medicinal chemistry, process development, and materials science. Its unique structural features and potential applications continue to drive innovation across multiple scientific disciplines, making it a compound of significant interest in both academic and industrial research settings.